2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C21H18FN5O2S/c1-2-29-17-8-6-14(7-9-17)21-25-24-18-10-11-20(26-27(18)21)30-13-19(28)23-16-5-3-4-15(22)12-16/h3-12H,2,13H2,1H3,(H,23,28)
• InChI Key: UGBIEKHSXWIJOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C21H18FN5O2S
• Molecular Weight: 423.5 g/mol

Description

The compound “2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(3-fluorophenyl)acetamide” belongs to the class of organic compounds known as triazolopyridazines. These are aromatic heterocyclic compounds containing a triazole ring fused to a pyridazine ring.

Molecular Structure Analysis

Triazolopyridazines have a fused ring structure with nitrogen atoms at positions 1, 2, and 4 of the triazole ring and positions 3 and 6 of the pyridazine ring. The presence of the ethoxyphenyl and fluorophenyl groups, as well as the thioacetamide moiety, would add complexity to the molecule’s structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating ethoxy group and the electron-withdrawing fluorophenyl and acetamide groups. These groups could potentially direct and influence chemical reactions involving this molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the ethoxy and fluorophenyl groups could increase its lipophilicity, potentially influencing its solubility and stability.

Scientific Research Applications

Anti-Tumor Activity and c-Met Kinase Inhibition

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Energetic Salts and Thermal Stability

• The compound and its energetic salts have been investigated for their thermal stability. .

One-Pot Synthesis of Triazolopyridine Derivatives

• A practical and efficient one-pot synthesis method has been developed to obtain substituted [1,2,4]triazolo[4,3-a]pyridines. This method involves using 2-hydrazinopyridine and substituted aromatic aldehydes. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Some triazolopyridazines are known to intercalate DNA, but without specific studies on this compound, it’s difficult to predict its exact mechanism of action.